Cas no 2138063-75-7 (3-(4-azidopiperidine-1-carbonyl)benzoic acid)

• Product Name: 3-(4-azidopiperidine-1-carbonyl)benzoic acid
• CAS No: 2138063-75-7
• MF: C₁₃H₁₄N₄O₃
• MW: 274.275262355804
• CID: 6045854
• PubChem ID: 132353846
• Update Time: 2025-10-18

3-(4-azidopiperidine-1-carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-azidopiperidine-1-carbonyl)benzoic acid
• EN300-1212486
• 2138063-75-7

• Inchi： 1S/C13H14N4O3/c14-16-15-11-4-6-17(7-5-11)12(18)9-2-1-3-10(8-9)13(19)20/h1-3,8,11H,4-7H2,(H,19,20)
• InChI Key： NUSJNACIQUIAQV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)C=1)N1CCC(CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 274.10659032g/mol
• Monoisotopic Mass: 274.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72Ų

Additional information on 3-(4-azidopiperidine-1-carbonyl)benzoic acid

Introduction to 3-(4-azidopiperidine-1-carbonyl)benzoic acid (CAS No. 2138063-75-7)

3-(4-azidopiperidine-1-carbonyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138063-75-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both azido and carboxyl functional groups, which make it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound position it as a valuable tool in the development of novel therapeutic agents, particularly in the realm of drug discovery and molecular biology.

The benzoic acid moiety in the molecular structure contributes to the compound's solubility and reactivity, while the 4-azidopiperidine-1-carbonyl part introduces a reactive azido group, which is commonly utilized in synthetic chemistry for further functionalization. This combination of structural elements allows for diverse chemical transformations, making 3-(4-azidopiperidine-1-carbonyl)benzoic acid a promising candidate for exploring new pharmacophores and drug candidates.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The 4-azidopiperidine moiety, in particular, has been extensively studied for its potential in modulating enzyme activity and receptor interactions. For instance, derivatives of piperidine have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The incorporation of an azido group into these molecules enhances their utility as probes and intermediates in drug design, enabling researchers to explore novel mechanisms of action.

The carboxyl group present in 3-(4-azidopiperidine-1-carbonyl)benzoic acid also plays a crucial role in its chemical behavior. This group can participate in various reactions such as esterification, amidation, and conjugation with other biomolecules, facilitating the synthesis of more complex derivatives. Such modifications are essential for optimizing pharmacokinetic properties and improving target specificity. The ability to tailor these molecules through strategic functionalization makes them invaluable in the pursuit of next-generation therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Piperidine derivatives, including those featuring azido functionalities, have been recognized for their ability to interact with biological targets in unique ways. For example, studies have demonstrated that azido-piperidine-based compounds can serve as scaffolds for developing inhibitors of protein-protein interactions and other critical biological processes. The versatility of 3-(4-azidopiperidine-1-carbonyl)benzoic acid lies in its capacity to be further modified to address specific therapeutic needs.

The synthesis of 3-(4-azidopiperidine-1-carbonyl)benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include the introduction of the azido group onto a piperidine precursor followed by carboxylation at the benzoic acid position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In academic research, 3-(4-azidopiperidine-1-carbonyl)benzoic acid has been utilized as a building block for exploring new chemical entities with potential therapeutic applications. Researchers have leveraged its unique reactivity to develop novel inhibitors targeting various diseases, including cancer and inflammatory disorders. The compound's ability to undergo selective modifications has allowed scientists to fine-tune its pharmacological properties, leading to promising candidates for further preclinical evaluation.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug manufacturing. Companies engaged in drug discovery often require high-quality starting materials like 3-(4-azidopiperidine-1-carbonyl)benzoic acid to streamline their development pipelines. The availability of this compound from reputable suppliers ensures that researchers can focus on downstream applications without compromising on material quality.

Looking ahead, the future prospects for 3-(4-azidopiperidine-1-carbonyl)benzoic acid are bright, particularly as new synthetic strategies continue to emerge. Innovations in catalytic methods and green chemistry principles may further enhance its production efficiency and sustainability. Additionally, ongoing research into its biological activities will likely uncover new therapeutic applications, reinforcing its importance as a key intermediate in medicinal chemistry.

In conclusion, 3-(4-azidopiperidine-1-carbonyl)benzoic acid (CAS No. 2138063-75-7) represents a significant advancement in pharmaceutical research due to its unique structural features and versatile reactivity. Its role as a synthetic intermediate has opened up numerous possibilities for developing innovative therapeutics across various disease areas. As scientific understanding continues to evolve, this compound is poised to remain at the forefront of drug discovery efforts.